Cas no 1804083-22-4 (Methyl 2-formylbenzo[d]oxazole-4-carboxylate)

• Product Name: Methyl 2-formylbenzo[d]oxazole-4-carboxylate
• CAS No: 1804083-22-4
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4819669
• Update Time: 2025-06-22

Methyl 2-formylbenzo[d]oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-formylbenzo[d]oxazole-4-carboxylate

• Inchi： 1S/C10H7NO4/c1-14-10(13)6-3-2-4-7-9(6)11-8(5-12)15-7/h2-5H,1H3
• InChI Key： VVYKTEWJCKVZTD-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C(C(=O)OC)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-formylbenzo[d]oxazole-4-carboxylate

Methyl 2-Formylbenzo[d]oxazole-4-carboxylate (CAS No. 1804083-22-4): An Overview

Methyl 2-formylbenzo[d]oxazole-4-carboxylate (CAS No. 1804083-22-4) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its distinctive formylbenzo[d]oxazole structure, offers a range of potential applications due to its chemical properties and reactivity. In this comprehensive overview, we will delve into the structural features, synthesis methods, and potential applications of Methyl 2-formylbenzo[d]oxazole-4-carboxylate.

Structural Features: The molecular structure of Methyl 2-formylbenzo[d]oxazole-4-carboxylate is composed of a benzo[d]oxazole core with a formyl group at the 2-position and a methyl ester at the 4-position. The benzo[d]oxazole moiety is a six-membered heterocyclic ring containing an oxygen atom and a nitrogen atom, which imparts significant stability and reactivity to the molecule. The formyl group at the 2-position introduces a carbonyl functionality, enhancing the compound's electrophilic character and reactivity towards nucleophiles. The methyl ester at the 4-position provides an additional functional group that can be readily modified through various chemical reactions.

Synthesis Methods: The synthesis of Methyl 2-formylbenzo[d]oxazole-4-carboxylate has been explored using several approaches. One common method involves the condensation of salicylaldehyde with methyl oxalate in the presence of a base, followed by cyclization to form the benzo[d]oxazole ring. This reaction typically proceeds via an intramolecular nucleophilic attack of the phenoxide ion on the carbonyl carbon of the oxalate ester. Another approach involves the reaction of methyl 2-amino-3-formylbenzoate with an appropriate coupling agent to form the desired product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Applications in Organic Synthesis: Methyl 2-formylbenzo[d]oxazole-4-carboxylate serves as a valuable building block in organic synthesis due to its versatile functional groups. The formyl group can be converted into various other functionalities such as hydroxymethyl, carboxylic acid, or aldehyde derivatives through standard chemical transformations. Additionally, the methyl ester can be hydrolyzed to yield the corresponding carboxylic acid or further modified to introduce different substituents. These properties make Methyl 2-formylbenzo[d]oxazole-4-carboxylate an attractive starting material for the synthesis of complex organic molecules and natural products.

Medicinal Chemistry Applications: In medicinal chemistry, Methyl 2-formylbenzo[d]oxazole-4-carboxylate has shown promise as a lead compound for drug discovery. The benzo[d]oxazole scaffold is known for its biological activity and has been extensively studied in various therapeutic areas. For instance, derivatives of this scaffold have exhibited potent anti-inflammatory, antiviral, and anticancer activities. Recent research has focused on optimizing the structure of Methyl 2-formylbenzo[d]oxazole-4-carboxylate to enhance its pharmacological properties and reduce toxicity. Studies have demonstrated that modifications at the formyl and methyl ester positions can significantly influence biological activity, making this compound a valuable starting point for drug development.

Materials Science Applications: Beyond its applications in organic synthesis and medicinal chemistry, Methyl 2-formylbenzo[d]oxazole-4-carboxylate has also found use in materials science. The unique electronic properties of the formylbenzo[d]oxazole structure make it suitable for applications in photovoltaic materials and organic electronics. Research has shown that derivatives of this compound can be used to create efficient light-harvesting materials with high charge transport capabilities. Additionally, the thermal stability and solubility of Methyl 2-formylbenzo[d]oxazole-4-carboxylate make it an attractive candidate for use in polymer-based materials.

Current Research Trends: Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity of Methyl 2-formylbenzo[d]oxazole-4-carboxylate. Density functional theory (DFT) calculations have revealed that the formyl group significantly influences the electronic distribution within the molecule, leading to enhanced reactivity towards various chemical transformations. These findings have guided experimental efforts to develop more efficient synthetic methods and explore new applications for this compound.

Conclusion: In summary, Methyl 2-formylbenzo[d]oxazole-4-carboxylate (CAS No. 1804083-22-4) is a multifaceted compound with a rich structural profile and diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable starting material for synthetic chemists and a promising lead compound for drug discovery efforts. As research continues to uncover new properties and applications, Methyl 2-formylbenzo[d]oxazole-4-carboxylate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.